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Compound of Interest

Compound Name: 2-lodophenylacetic acid

Cat. No.: B145825

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-lodophenylacetic acid, a key
synthetic intermediate. This document details its chemical and physical properties,
experimental protocols for its synthesis and subsequent reactions, and its applications in
research and development.

Core Properties of 2-lodophenylacetic Acid

2-lodophenylacetic acid, with the CAS number 18698-96-9, is a substituted aromatic
carboxylic acid.[1][2] Its chemical structure, featuring an iodine atom at the ortho position of the
phenyl ring, makes it a versatile building block in organic synthesis.

Physicochemical Data

A summary of the key physical and chemical properties of 2-lodophenylacetic acid is
presented in the table below for easy reference and comparison.
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Property Value Source
CAS Number 18698-96-9 [11[2]
Molecular Formula CsH7102 [1]
Molecular Weight 262.04 g/mol [1]
Cream powder or white to light
Appearance yellow/orange crystalline
powder
Melting Point 116-119 °C
Boiling Point 344.5 £ 17.0 °C (Predicted)
Density 1.885 £ 0.06 g/cm?® (Predicted)  ---
Flash Point 162.1 + 20.9 °C

Refractive Index

1.643

Solubility

Slightly soluble in water, more

soluble in organic solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-lodophenylacetic

acid.

Spectrum Type

Details

13C NMR

Data available.

IR Spectra

FTIR and ATR-IR spectra have been recorded.

[1]

Synthesis and Reactions

2-lodophenylacetic acid serves as a valuable intermediate in the synthesis of more complex

molecules. The following sections provide detailed experimental protocols for its preparation
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and a key subsequent reaction.

Synthesis of 2-lodophenylacetic Acid via Hydrolysis of
2-lodobenzyl Cyanide

This protocol is adapted from established procedures for the hydrolysis of related benzyl
cyanides.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-iodobenzyl cyanide and an aqueous solution of sulfuric acid (e.g., a 1:1
mixture of concentrated sulfuric acid and water).

o Heating: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
ice-water.

« |solation: The solid 2-lodophenylacetic acid will precipitate out of the solution. Collect the
solid by vacuum filtration and wash it with cold water to remove any remaining acid.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as ethanol/water, to yield the pure acid.

Synthesis of 2-lodophenylacetyl Chloride from 2-
lodophenylacetic Acid

2-lodophenylacetic acid can be readily converted to its corresponding acid chloride, a more
reactive intermediate for further synthetic transformations.

Experimental Protocol:[1]

e Reaction Setup: To a solution of 10 g (0.038 mol) of 2-lodophenylacetic acid in 50 ml of
anhydrous benzene, add 5.7 g (0.048 mol) of thionyl chloride.
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» Heating: Reflux the mixture for 2 hours with agitation.

« |solation: After the reaction is complete, remove the solvent and any unreacted thionyl
chloride by distillation under reduced pressure at a temperature below 40 °C.

 Purification: The resulting residue is then distilled under reduced pressure to obtain 9.6 g
(90% vyield) of 2-iodophenylacetyl chloride as a light yellow oil with a boiling point of 153-156
°C at 8 mmHg.[1]

Synthetic Utility and Applications

The reactivity of 2-lodophenylacetic acid makes it a valuable precursor in various organic
reactions, particularly in the synthesis of heterocyclic compounds and other complex organic
molecules.

Palladium-Catalyzed Reactions

The presence of the iodine atom allows for participation in palladium-catalyzed cross-coupling
reactions. For instance, it can react with allenes to form 1,3-butadienes, which are useful
building blocks in organic synthesis.

Synthesis of Isocoumarins

2-lodophenylacetic acid and its derivatives are key starting materials for the synthesis of
iIsocoumarins, a class of compounds with a range of biological activities. These syntheses often
involve palladium-catalyzed intramolecular cyclizations.

Safety and Handling

2-lodophenylacetic acid is classified as an irritant and is light-sensitive. It is important to
handle this chemical with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Visualization of Synthetic Pathway

The following diagram illustrates the two-step synthesis of 2-iodophenylacetyl chloride from 2-
iodobenzyl cyanide, with 2-lodophenylacetic acid as the key intermediate.

H2S0a4, H20 SOCIz, Benzene

2-lodobenzyl Reflux 2-lodophenylacetic Reflux > 2-lodophenylacetyl
Cyanide Acid Chloride

Click to download full resolution via product page

Caption: Synthetic route from 2-lodobenzyl Cyanide to 2-lodophenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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